Cas no 65273-67-8 (1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide)

• Product Name: 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide
• CAS No: 65273-67-8
• MF: C₁₆H₂₈BrNO₂
• MW: 346.303024291992
• CID: 389195
• PubChem ID: 71370754
• Update Time: 2025-07-17

1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide
• 4-[2-(dibutylamino)ethyl]benzene-1,2-diol,hydrobromide
• N,N-DIBUTYLDOPAMINE
• E98802
• 4-[2-(Dibutylamino)ethyl]benzene-1,2-diol--hydrogen bromide (1/1)
• 4-[2-(dibutylamino)ethyl]benzene-1,2-diol;hydrobromide
• 65273-67-8
• DTXSID40793722
• N,N-dibutyldopamine hydrobromide
• 4-(2-Dibutylamino-ethyl)-benzene-1,2-diol hydrobromide

• Inchi： 1S/C16H27NO2.BrH/c1-3-5-10-17(11-6-4-2)12-9-14-7-8-15(18)16(19)13-14;/h7-8,13,18-19H,3-6,9-12H2,1-2H3;1H
• InChI Key： ABCAYKDQSPFLGK-UHFFFAOYSA-N
• SMILES： Br.OC1=C(C=CC(=C1)CCN(CCCC)CCCC)O

Computed Properties

• Exact Mass: 345.13044
• Monoisotopic Mass: 345.13034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• PSA: 43.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols

Additional information on 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide

Comprehensive Analysis of 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide (CAS No. 65273-67-8)

1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide (CAS No. 65273-67-8) is a chemically synthesized compound with a unique molecular structure that combines a catechol backbone with a dibutylaminoethyl substituent. This compound has garnered attention in various research fields due to its potential applications in pharmaceutical intermediates, biochemical studies, and material science. Its hydrobromide salt form enhances solubility, making it suitable for experimental protocols requiring aqueous solutions.

The compound's structure features a benzenediol core, which is known for its antioxidant properties, coupled with a dibutylaminoethyl group that introduces basicity and potential bioactivity. Researchers have explored its role in enzyme inhibition and receptor binding, particularly in studies related to neurotransmitter modulation. Its CAS No. 65273-67-8 is frequently searched in academic databases, reflecting its relevance in organic chemistry and drug discovery.

In recent years, the demand for specialty chemicals like 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide has surged, driven by advancements in high-throughput screening and precision medicine. Users often search for its synthesis methods, spectroscopic data (e.g., NMR, IR), and safety profiles, highlighting the need for detailed technical documentation. The compound's hydrobromide form is particularly noted for its stability under standard laboratory conditions.

From an industrial perspective, 65273-67-8 is valued for its role in developing functional materials, such as chelating agents and catalysts. Its dibutylamino moiety contributes to ligand design in coordination chemistry, while the catechol group enables participation in redox reactions. These attributes align with current trends in green chemistry and sustainable synthesis, addressing environmental concerns in chemical manufacturing.

For researchers, understanding the physicochemical properties of 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide is critical. Key parameters include its melting point, solubility in polar solvents, and pKa values, which influence its behavior in biological systems. Analytical techniques like HPLC and mass spectrometry are commonly employed to characterize its purity and stability, ensuring reproducibility in experiments.

The compound's potential in neuropharmacology has also sparked interest, with studies examining its interactions with dopaminergic and serotonergic pathways. Such investigations often intersect with popular search queries like "neuroactive compounds" and "small molecule modulators," reflecting broader scientific curiosity about CNS-targeted therapies.

In summary, 1,2-Benzenediol, 4-[2-(dibutylamino)ethyl]-, hydrobromide (CAS No. 65273-67-8) represents a versatile tool in both academic and industrial settings. Its multifaceted applications—from drug development to material innovation—underscore its importance in modern chemistry. As research continues to uncover new uses, this compound remains a focal point for scientists seeking novel bioactive molecules and advanced chemical solutions.